Cas no 91456-36-9 (1-bromo-3-isocyanato-5-methylbenzene)

• Product Name: 1-bromo-3-isocyanato-5-methylbenzene
• CAS No: 91456-36-9
• MF: C₈H₆BrNO
• MW: 212.043341159821
• MDL: MFCD18392236
• CID: 3373267
• PubChem ID: 10013392
• Update Time: 2025-04-21

1-bromo-3-isocyanato-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1-BROMO-3-ISOCYANATO-5-METHYL-
• 1-bromo-3-isocyanato-5-methylbenzene
• DTXSID901291273
• EN300-278298
• 91456-36-9

• MDL： MFCD18392236
• Inchi： 1S/C8H6BrNO/c1-6-2-7(9)4-8(3-6)10-5-11/h2-4H,1H3
• InChI Key： PPIJHBFOUYQRLT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C)C=1)N=C=O

Computed Properties

• Exact Mass: 210.96328g/mol
• Monoisotopic Mass: 210.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes